4-chloro-N-(pentafluorophenyl)benzamide

• IUPAC Name: 4-chloro-N-(2,3,4,5,6-pentafluorophenyl)benzamide
• InChI: InChI=1S/C13H5ClF5NO/c14-6-3-1-5(2-4-6)13(21)20-12-10(18)8(16)7(15)9(17)11(12)19/h1-4H,(H,20,21)
• InChI Key: DIGBFZLIIJQGJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=C(C(=C(C(=C2F)F)F)F)F)Cl
• Molecular Formula: C13H5ClF5NO
• Molecular Weight: 321.63 g/mol

Description

4-chloro-N-(pentafluorophenyl)benzamide is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents such as DMSO and methanol. This compound is also known as CFTR(inh)-172, and it is a potent inhibitor of cystic fibrosis transmembrane conductance regulator (CFTR) chloride channels. CFTR is a protein that is involved in the transport of chloride ions across cell membranes, and its dysfunction is associated with the development of cystic fibrosis.

Mechanism of Action

The mechanism of action of 4-chloro-N-(pentafluorophenyl)benzamide involves its binding to the CFTR channel and inhibiting its function. This leads to a decrease in the transport of chloride ions across cell membranes, which can have significant effects on various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-(pentafluorophenyl)benzamide are primarily related to its inhibition of CFTR channels. This can lead to changes in the concentration of chloride ions in cells, which can affect various physiological processes such as cell volume regulation, fluid secretion, and ion transport. This compound has also been shown to affect the activity of other ion channels, such as calcium channels and potassium channels.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-chloro-N-(pentafluorophenyl)benzamide in lab experiments is its high potency and selectivity for CFTR channels. This makes it a valuable tool for studying the function of these channels in various physiological processes. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments. It is also important to note that the effects of this compound on other ion channels and physiological processes need to be carefully considered when interpreting experimental results.

Future Directions

There are several future directions for research on 4-chloro-N-(pentafluorophenyl)benzamide. One area of interest is the development of more potent and selective inhibitors of CFTR channels, which could lead to new therapeutic approaches for cystic fibrosis and other diseases associated with CFTR dysfunction. Another area of research is the investigation of the effects of this compound on other ion channels and physiological processes, which could provide new insights into the role of CFTR in various physiological systems. Finally, the use of this compound in combination with other drugs or therapies could lead to new treatment strategies for cystic fibrosis and other diseases.

Scientific Research Applications

4-chloro-N-(pentafluorophenyl)benzamide has been extensively used in scientific research as a tool to study the function of CFTR channels. It has been shown to be a potent and selective inhibitor of CFTR channels, and its use has led to significant advances in our understanding of the role of CFTR in various physiological processes. This compound has been used in studies of the respiratory, digestive, and reproductive systems, as well as in studies of the nervous system and cancer.